Cas no 62083-20-9 (Phenol, 2,6-dibutyl-)
Phenol, 2,6-dibutyl- structure
Product Name:Phenol, 2,6-dibutyl-
CAS No:62083-20-9
MF:C14H22O
MW:206.323884487152
CID:458788
PubChem ID:13827562
Update Time:2025-04-19
Phenol, 2,6-dibutyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2,6-dibutyl-
- 2,6-dibutylphenol
- SCHEMBL201764
- 62083-20-9
- PZPVXSMCRLNVRD-UHFFFAOYSA-N
- DTXSID90550620
- 2,6-di-butylphenol
-
- Inchi: 1S/C14H22O/c1-3-5-8-12-10-7-11-13(14(12)15)9-6-4-2/h7,10-11,15H,3-6,8-9H2,1-2H3
- InChI Key: PZPVXSMCRLNVRD-UHFFFAOYSA-N
- SMILES: OC1C(=CC=CC=1CCCC)CCCC
Computed Properties
- Exact Mass: 206.16716
- Monoisotopic Mass: 206.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Phenol, 2,6-dibutyl- Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
62083-20-9 (Phenol, 2,6-dibutyl-) Related Products
- 5284-29-7(2-N-Dodecylphenol)
- 18979-60-7(4-Propylbenzene-1,3-diol)
- 27193-86-8(2-Dodecylphenol)
- 1300-94-3(Amylmetacresol)
- 18979-61-8(4-Butylresorcinol)
- 136-77-6(Hexylresorcinol)
- 644-35-9(2-Propylphenol)
- 138-00-1(2,4-Di-tert-amyl phenol)
- 13331-19-6(2-Propylbenzene-1,3-diol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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